Cas no 1780767-57-8 (1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 1780767-57-8
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 4936838
• PubChem ID: 105452214
• Update Time: 2025-07-25

1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine

• Inchi： 1S/C12H13N3/c13-12(6-7-12)10-8-14-15(9-10)11-4-2-1-3-5-11/h1-5,8-9H,6-7,13H2
• InChI Key： CGEXZQLQOMQFAT-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Introduction to 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1780767-57-8) and Its Emerging Applications in Chemical Biology

The compound 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1780767-57-8) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a cyclopropane ring with a phenyl-pyrazole moiety, have garnered attention for its versatility in drug discovery and mechanistic studies. This article explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, emphasizing recent advancements in its applications.

The molecular structure of 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1780767-57-8) consists of a cyclopropane ring substituted with an amine group at the 1-position and a phenyl-pyrazole unit at the 4-position. This configuration imparts distinct steric and electronic properties, making it a valuable candidate for modulating biological targets. The cyclopropane ring, known for its strain and reactivity, can serve as a pivot point for further derivatization, while the pyrazole moiety is renowned for its role in medicinal chemistry due to its bioisosteric properties and ability to engage in hydrogen bonding interactions.

Recent studies have highlighted the compound's utility as a building block in the synthesis of bioactive molecules. The phenyl-pyrazole part of 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1780767-57-8) has been particularly explored for its potential in targeting enzymes and receptors involved in inflammatory pathways. For instance, derivatives of this scaffold have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in pain and inflammation responses.

The cyclopropane ring in 1-(1-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1780767-57-8) introduces additional reactivity that can be exploited for designing novel pharmacophores. Cyclopropanes are known to undergo ring-opening reactions under various conditions, allowing for the introduction of new functional groups or the creation of more complex molecular architectures. This characteristic has been leveraged in recent synthetic strategies to generate libraries of compounds with tailored biological activities.

In the context of drug discovery, the combination of the pyrazole and cyclopropane moieties offers a unique opportunity to develop dual-action compounds. Pyrazoles are frequently employed as scaffolds for kinase inhibitors due to their ability to mimic ATP binding pockets. Meanwhile, cyclopropanes can enhance binding affinity through steric constraints or participate in non-covalent interactions that fine-tune receptor binding profiles. Such features make 1-(1-Phenyl-1H-pyrazol-4-y lcyclopropan - 1 - amine (CAS No. 1780767 - 57 - 8) a compelling candidate for further exploration.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict how 1-(1 - Phenyl - 1 H - pyrazol - 4 - yl)cyclopropan - 1 - amine (CAS No. 1780767 - 57 - 8) might interact with biological targets such as proteins and enzymes. These simulations have provided insights into potential binding modes and have guided the design of more potent derivatives.

The synthesis of 1-(1 - Phenyl - 1 H - pyrazol - 4 - yl)cyclopropan - 1 - amine (CAS No. 1780767 - 57 - 8) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity standards essential for pharmaceutical applications. Key synthetic routes often begin with readily available precursors such as phenylpyrazole derivatives and cyclopropylamines, which undergo coupling reactions facilitated by transition metal catalysts or traditional coupling reagents like palladium complexes or copper salts.

The role of this compound extends beyond mere structural diversity; it serves as a testament to the ingenuity of medicinal chemists in crafting molecules that can modulate biological processes at multiple levels. The phenyl-pyrazole moiety's ability to engage with various binding pockets across different protein families underscores its versatility as an pharmacophoric element.

In conclusion, 1-( 1 Phen yl 1 H py ra z ol 4 yl ) c yclo pro pan 1 am ine ( C A S N o . 17 80767 5 7 8 ) holds significant promise as a scaffold for developing novel therapeutic agents . Its unique structural attributes , coupled with recent advances in synthetic methodologies and computational biology , position it as a cornerstone compound for future research endeavors . As scientists continue to unravel new applications , this molecule is poised to play an increasingly pivotal role in advancing our understanding of biological systems and drug design paradigms . p >